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Compound of Interest

Compound Name: 5-Azido-2-nitrobenzoic acid

CAS No.: 60117-34-2

Cat. No.: B7693409

Get Quote

5-Azido-2-nitrobenzoic acid (CAS: 60117-34-2) is a highly reactive, heterobifunctional cross-

linking reagent widely utilized in proteomics, bioconjugation, and drug development[1]. While its

utility in photoaffinity labeling is unmatched, its molecular architecture—combining an energy-

rich aryl azide with a nitroaromatic group—presents severe explosion, reactivity, and toxicity

risks.

This guide provides researchers and safety professionals with an authoritative, step-by-step

framework for the safe handling, operational logistics, and disposal of this compound. By

understanding the mechanistic causality behind these safety protocols, laboratories can build

self-validating workflows that ensure both personnel safety and regulatory compliance.

Quantitative Risk Assessment: The (C+O)/N Ratio
The stability of organic azides is fundamentally dictated by the dilution of the energetic azide

nitrogen atoms by carbon and oxygen atoms. As outlined by the [2], the "Rule of Six" or the

(C+O)/N ratio is the standard predictive metric for azide explosivity.
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Causality: When the ratio of carbon and oxygen atoms to nitrogen atoms falls below 3.0, the

compound lacks sufficient molecular "bulk" to dissipate the energy released during the

expulsion of nitrogen gas ( N2​).

Table 1: Explosivity Risk Assessment for 5-Azido-2-nitrobenzoic acid

Parameter Value Calculation / Formula

Molecular Formula C7H4N4O4 N/A

Carbon Atoms (C) 7 N/A

Oxygen Atoms (O) 4 N/A

Nitrogen Atoms (N) 4 3 (Azide) + 1 (Nitro)

(C+O)/N Ratio 2.75 (7 + 4) / 4

Safety Threshold ≥ 3.0
Safe for standard isolation and

storage

Hazard Classification High Risk
Ratio < 3.0 indicates violent

decomposition risk

Because the ratio is 2.75, 5-Azido-2-nitrobenzoic acid is prone to violent decomposition

under heat, light, or friction[2]. It must be stored at or below 4°C, protected from light, and

handled in quantities no larger than 5 grams.

Operational Safety & Chemical Incompatibilities
To prevent accidental detonation or the release of highly toxic gases, specific chemical

incompatibilities must be strictly managed. The following table summarizes the mechanistic

causality behind standard azide safety rules.

Table 2: Chemical Incompatibilities and Resulting Hazards
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Incompatible
Material

Mechanistic
Interaction

Resulting Hazard
Required
Operational
Control

Heavy Metals (Cu, Pb,

Ag)

Cation exchange with

azide

Forms shock-sensitive

primary explosives[3]

Use only PTFE/plastic

tools; NO drain

disposal[4]

Brønsted Acids
Protonation of azide

ion ( N3−​)

Generates highly toxic

hydrazoic acid ( HN3​)

[5]

Maintain aqueous

waste at pH > 9[6]

Halogenated Solvents
Nucleophilic

substitution

Forms explosive di/tri-

azidomethanes[7]

Use compatible

organic solvents (e.g.,

DMF, DMSO)

Reducing Agents
Reduction of azide to

amine

Exothermic

degradation of

reagent

Segregate from DTT,

BME during storage

UV / Ambient Light
Photolysis of aryl

azide

Generates reactive

nitrene intermediate

Store in amber vials;

handle under low light

Step-by-Step Methodology: Routine Waste Disposal
Under no circumstances should 5-Azido-2-nitrobenzoic acid or its solutions be disposed of

down the drain. Drain disposal risks the accumulation of explosive metal azides in plumbing

infrastructure, which can detonate during routine maintenance[4].

Implement the following self-validating protocol for routine disposal:

Phase 1: Preparation and PPE

Don Appropriate PPE: Equip standard laboratory safety gear, including a flame-resistant lab

coat, ANSI Z87.1-compliant safety goggles, and double-layered nitrile gloves (Silver Shield

gloves are recommended for high-volume work)[6].

Verify Environment: Ensure all manipulations are conducted inside a certified chemical fume

hood with the sash lowered to the minimum functional height to act as a blast shield[6].
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Phase 2: Waste Collection & Segregation 3. Select Compatible Container: Obtain a non-

metallic, high-density polyethylene (HDPE) waste container with a plastic, liner-free cap.

Causality: Metal containers or lids can react with azide vapors to form explosive friction-

sensitive salts[6]. 4. pH Stabilization (For Solutions): If disposing of an aqueous solution, test

the pH using indicator strips. Slowly add a dilute sodium hydroxide (NaOH) buffer to maintain

the solution at a pH > 9[6]. Causality: An alkaline environment completely suppresses the

formation of volatile, lethal hydrazoic acid. 5. Transfer Waste: Using a polyethylene or ceramic

funnel, carefully pour the azide waste into the container. Do not use metal funnels or

spatulas[3].

Phase 3: Labeling and Storage 6. Labeling: Affix a hazardous waste label immediately.

Explicitly write "Extremely Hazardous Waste: Organic Azide (5-Azido-2-nitrobenzoic acid)"

and check the boxes for Toxic and Reactive[7]. 7. Storage: Store the container in a designated,

dark secondary containment bin at or below 4°C, strictly segregated from acids, heavy metals,

and halogenated solvents[2]. 8. Request Pickup: Submit a hazardous waste pickup request to

your institution's Environmental Health and Safety (EHS) department[8].

Emergency Spill Response Workflow
In the event of a spill, immediate and logical action is required to prevent friction-induced

detonation or toxic exposure. Follow the logical workflow below to safely contain and neutralize

the hazard.
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Spill of 5-Azido-2-
nitrobenzoic Acid

Assess Spill Size

Small Spill (< 5g)
Inside Fume Hood

Large Spill (> 5g)
or Outside Hood

Gently Wet Solid with
pH > 9 Buffer Solution

Prevent Dust

Evacuate Lab & Warn Others
Post 'Do Not Enter' Signs

Contact EHS / Hazmat
Immediately

Wipe with Absorbent Pads
(NO Metal Tools)

Place in Dedicated
Azide Waste Container

Click to download full resolution via product page

Logical workflow for 5-Azido-2-nitrobenzoic acid spill response and containment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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comprehensive-operational-and-disposal-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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